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Compound of Interest

Compound Name: ACO1

Cat. No.: B1192076 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling and disposal of Aconitase 1 (ACO1), ensuring laboratory safety and

procedural integrity.

Aconitase 1 (ACO1) is a cytosolic, bifunctional protein that plays a crucial role in both the

tricarboxylic acid (TCA) cycle and the regulation of iron metabolism. As a recombinant protein

utilized in research, adherence to proper safety protocols is paramount to protect laboratory

personnel and maintain a safe research environment. While ACO1 is not classified as a

hazardous biological agent, responsible handling necessitates the implementation of standard

laboratory biosafety practices.

This document provides essential, immediate safety and logistical information, including

detailed operational and disposal plans, to support your research endeavors involving ACO1.

Biosafety Level and Standard Practices
Work involving well-characterized, non-infectious, and non-toxic recombinant proteins like

ACO1 is appropriate for Biosafety Level 1 (BSL-1) containment.[1][2][3][4] BSL-1 is suitable for

work with agents not known to consistently cause disease in healthy adult humans and that

present minimal potential hazard to laboratory personnel and the environment.[1][3][5] The core

of BSL-1 containment lies in the strict adherence to standard microbiological practices.[5][6][7]

Operational Plan: Step-by-Step Guidance for Handling ACO1
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Laboratory Access:

Keep laboratory doors closed during work sessions.[6]

Restrict access to the laboratory to trained and authorized personnel only.[6]

Personal Hygiene:

Wash hands thoroughly with soap and water after handling ACO1, after removing gloves,

and before leaving the laboratory.[1][5][6]

Avoid eating, drinking, smoking, handling contact lenses, and applying cosmetics in the

laboratory.[5][6] Food should be stored in designated areas outside the laboratory.[5]

Handling Procedures:

Use mechanical pipetting devices. Mouth pipetting is strictly prohibited.[1][6]

Perform all procedures carefully to minimize the creation of splashes or aerosols.[1][6]

If there is a potential for splashes or sprays of hazardous materials, wear protective

eyewear.[5][7]

Work Area Decontamination:

Decontaminate work surfaces with an appropriate disinfectant (e.g., 10% bleach solution)

at the end of each workday and immediately after any spills.[6]

Personal Protective Equipment (PPE) for Handling
ACO1
The following table summarizes the essential personal protective equipment for the routine

handling of ACO1 under BSL-1 conditions.
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PPE Category Item Specifications and Use

Body Protection Lab Coat

A buttoned lab coat should be

worn to protect street clothes

from contamination.[1]

Hand Protection Disposable Gloves

Nitrile or latex gloves should

be worn when handling ACO1.

Change gloves if they become

contaminated or their integrity

is compromised. Do not wear

gloves outside the laboratory.

[5][7]

Eye Protection Safety Glasses

Wear safety glasses with side

shields to protect against

potential splashes.[5]

Face Protection Face Shield

A face shield may be required

in addition to safety glasses if

there is a significant risk of

splashes.

Disposal Plan: Safe and Compliant Waste
Management
Proper disposal of materials contaminated with ACO1 is critical to prevent unintended

environmental release.

Liquid Waste Disposal:

Decontamination: Treat liquid waste containing ACO1 with a final concentration of 10%

bleach.

Incubation: Allow the treated waste to sit for at least 30 minutes to ensure complete

inactivation.
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Disposal: After decontamination, the liquid waste can typically be poured down a laboratory

sink with copious amounts of water. Always adhere to local and institutional regulations for

chemical waste disposal.

Solid Waste Disposal:

Collection: Place all contaminated solid waste (e.g., pipette tips, microfuge tubes, gloves)

into a designated biohazard waste container lined with an autoclave bag.

Decontamination: Autoclave the collected solid waste to decontaminate it.

Disposal: Once decontaminated, the waste can be disposed of in the regular trash, in

accordance with institutional guidelines.

Workflow for Safe Handling of ACO1
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Caption: Workflow for the safe handling of ACO1 protein in a BSL-1 laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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